Cas no 1119-85-3 (1,4-Dicyano-2-butene)

• Product Name: 1,4-Dicyano-2-butene
• CAS No: 1119-85-3
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD00001964
• CID: 182670
• PubChem ID: 87570772
• Update Time: 2025-10-30

1,4-Dicyano-2-butene Chemical and Physical Properties

Names and Identifiers

• 3-Hexenedinitrile
• 1,4-DICYANO-2-BUTENE
• 1.4-Dicyano-2-butene
• 1,4-Dichloro-2-bubene
• 1,4-DICYANO BUTENE-2
• 1,4-Dicyano-2-buten
• 1,4-Dicyano-but-2-en
• 1,4-dicyanobut-2-ene
• 3-Hexene-1,6-dinitrile
• dihydromuconitrile
• DIHYDROMUCONONITRILE
• Dihydromuconsaeuredinitril od. 1,4-Dicyan-buten-2
• hex-3-enedinitrile
• Hexen-3t-disaeure-dinitril
• trans-3-hexenedinitrile
• 3-Hexenedinitrile,(3E)-
• UNII-W0IHU4R7XO
• BSVZXPLUMFUWHW-OWOJBTEDSA-N
• AKOS015913693
• 4-02-00-02238 (Beilstein Handbook Reference)
• H0357
• LS-13121
• BRN 1720228
• (E)-3-Hexenedinitrile
• CS-0374361
• 18715-38-3
• D78348
• DTXSID201314365
• (3E)-hex-3-enedinitrile
• NS00082972
• (3E)-3-Hexenedinitrile #
• 3-Hexenedinitrile, (3E)-
• trans-1,4-Dicyano-2-butene
• .beta.-Hydromucononitrile
• UNII-FMI3J48MFI
• J-002681
• TRANS-.BETA.-HYDROMUCONONITRILE
• EN300-1705948
• EINECS 214-287-7
• (3E)-3-Hexenedinitrile
• SCHEMBL818468
• 1,4-Dicyano-2-butene,trans
• beta-Hydromucononitrile
• W0IHU4R7XO
• 1119-85-3
• InChI=1/C6H6N2/c7-5-3-1-2-4-6-8/h1-2H,3-4H2/b2-1
• NSC 11685
• Q27278075
• MFCD00001964
• 1,4-dicyano-trans-2-butene
• BAA11985
• 3-Hexenedinitrile, (E)-
• HSDB 5790
• trans-3-Hexenedinitrile, 97%
• SCHEMBL819793
• FMI3J48MFI
• (E)-Hex-3-enedinitrile
• EINECS 242-519-7
• AS-57327
• 1,4-Dicyano-2-butene

• MDL： MFCD00001964
• Inchi： 1S/C6H6N2/c7-5-3-1-2-4-6-8/h1-2H,3-4H2/b2-1+
• InChI Key： BSVZXPLUMFUWHW-OWOJBTEDSA-N
• SMILES： N#CC/C=C/CC#N

Computed Properties

• Exact Mass: 106.05300
• Monoisotopic Mass: 106.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Surface Charge: 0
• XLogP3: 0.2

Experimental Properties

• Color/Form: Brown solid
• Density: 0.9964 (rough estimate)
• Melting Point: 76.0 to 79.0 deg-C
• Boiling Point: 120°C/0.7mmHg(lit.)
• Flash Point: 146.2 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 47.58000
• LogP: 1.36996
• Solubility: Not determined

1,4-Dicyano-2-butene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S37/39; S26
• RTECS：MP6750000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：S23
• Risk Phrases：R20/21

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dicyano-2-butene

Introduction to 1,4-Dicyano-2-butene (CAS No. 1119-85-3)

1,4-Dicyano-2-butene, with the chemical formula C₆H₄N₂ and CAS number 1119-85-3, is a versatile organic compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, characterized by its unique dicyano functional groups, serves as a valuable intermediate in the synthesis of various heterocyclic compounds, polymers, and specialty chemicals. Its molecular structure, featuring a conjugated system of double bonds and cyano groups, makes it particularly interesting for researchers exploring novel methodologies in organic synthesis and polymer chemistry.

The 1,4-dicyano-2-butene molecule exhibits a high degree of reactivity due to the presence of electron-withdrawing cyano groups and the conjugation with the double bond system. This reactivity has been exploited in numerous synthetic applications, where it acts as a precursor for the formation of more complex structures. For instance, its ability to undergo cycloaddition reactions with various nucleophiles has made it a popular choice in constructing five-membered and six-membered heterocycles, which are prevalent in biologically active molecules.

In recent years, advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 1,4-dicyano-2-butene. One such approach involves the use of catalytic systems that minimize waste and energy consumption. A notable example is the catalytic dimerization of acrylonitrile under mild conditions, which yields 1,4-dicyano-2-butene with high selectivity. This method aligns with the growing emphasis on environmentally friendly processes in the chemical industry.

The applications of 1,4-dicyano-2-butene extend beyond academic research into industrial applications. In polymer chemistry, this compound serves as a monomer or crosslinking agent for the synthesis of advanced materials. Its incorporation into polymer backbones can enhance thermal stability and mechanical properties, making it useful in high-performance coatings and adhesives. Additionally, researchers have explored its potential in the development of conductive polymers, where its electron-deficient nature contributes to charge transport properties.

Recent studies have also highlighted the role of 1,4-dicyano-2-butene in medicinal chemistry. The compound’s ability to undergo functionalization at multiple sites allows for the synthesis of derivatives with diverse biological activities. For example, modifications at the cyano groups can yield intermediates for antiviral and anticancer agents. The conjugated system of double bonds also lends itself to photochemical transformations, opening avenues for exploring photoreactive drug candidates.

The synthesis of 1,4-dicyano-2-butene can be achieved through several routes, each with distinct advantages depending on the desired purity and scale of production. One common method involves the reaction of maleic anhydride with sodium cyanide followed by dehydration. Alternatively, electrochemical methods have been investigated as a means to produce this compound under milder conditions with reduced byproducts. These innovations reflect the ongoing efforts to optimize synthetic pathways for industrial relevance.

In conclusion, 1,4-dicyano-2-butene (CAS No. 1119-85-3) is a multifunctional compound with broad applications across synthetic chemistry, materials science, and medicinal chemistry. Its unique structural features and reactivity make it a valuable building block for advanced materials and bioactive molecules. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in chemical innovation.